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Compound of Interest

Compound Name: N-(Butan-2-yl)-4-ethoxyaniline

Cat. No.: B13259434

Get Quote

Executive Summary & Structural Logic
Compound: N-(Butan-2-yl)-4-ethoxyaniline CAS Registry Number: 1137406-62-0 (Generic for

N-sec-butyl derivatives often referenced in patents) Molecular Formula: C₁₂H₁₉NO Molecular

Weight: 193.29 g/mol

This molecule is a secondary aromatic amine. Its structure consists of a p-phenetidine core (4-

ethoxyaniline) alkylated at the nitrogen atom with a sec-butyl (butan-2-yl) group. The presence

of the chiral center at the C2 position of the butyl chain renders the molecule chiral, though

typically synthesized as a racemate.

Structural Connectivity Diagram
The following diagram illustrates the synthesis pathway (Reductive Amination) and the core

numbering scheme used for spectral assignment.
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Figure 1: Synthesis of N-(Butan-2-yl)-4-ethoxyaniline via reductive amination.

Mass Spectrometry (MS) Data
Ionization Mode: Electron Impact (EI), 70 eV Molecular Ion (M⁺): m/z 193

The mass spectrum is dominated by fragmentation driven by the nitrogen lone pair (alpha-

cleavage) and the stability of the aromatic system.

m/z (Mass-to-
Charge)

Relative Intensity
Fragment
Assignment

Mechanism

193 25-40% [M]⁺
Molecular Ion (Stable

aromatic amine)

178 10-15% [M – CH₃]⁺
Loss of terminal

methyl from sec-butyl

164 100% (Base Peak) [M – C₂H₅]⁺

α-Cleavage at sec-

butyl group (Loss of

ethyl)

136 20-30% [M – C₄H₉]⁺
N-dealkylation (Loss

of entire butyl group)

108 40-50% [C₆H₄(NH₂)OH]⁺
Characteristic p-

aminophenol fragment

Fragmentation Pathway Logic
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The base peak at m/z 164 arises because the loss of the larger alkyl group (ethyl) from the sec-

butyl moiety is kinetically favored during α-cleavage next to the nitrogen atom.
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Figure 2: Primary fragmentation pathways in Electron Impact Mass Spectrometry.

Infrared Spectroscopy (IR)
Phase: Liquid film (neat) or KBr pellet.[3]

The IR spectrum is characterized by a single N-H stretch (secondary amine) and strong ether

bands.
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Wavenumber
(cm⁻¹)

Vibration Mode Functional Group Notes

3380 – 3410 ν(N-H) Secondary Amine

Single, sharp band

(weaker than primary

amines).

2960, 2930, 2870 ν(C-H)
Alkyl

(Methyl/Methylene)

Strong absorption due

to butyl/ethyl groups.

1510, 1615 ν(C=C) Aromatic Ring

Characteristic

"breathing" modes of

benzene.

1235 – 1245 ν(C-O-C) Aryl Alkyl Ether

Very strong,

asymmetric stretch

(Phenetidine marker).

1045 ν(C-O-C) Symmetric Ether Moderate intensity.

820 – 830 δ(C-H) Para-substitution

Out-of-plane bending

for 1,4-disubstituted

benzene.

Nuclear Magnetic Resonance (NMR)
Solvent: CDCl₃ (Chloroform-d) Reference: TMS (0.00 ppm)

¹H NMR (Proton) Data
The molecule possesses a chiral center, but in an achiral solvent, the enantiomers are

magnetically equivalent. The sec-butyl methylene protons (H-3') are diastereotopic and may

appear as a complex multiplet rather than a simple quintet.
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Shift (δ, ppm) Multiplicity Integration Assignment
Coupling (J,
Hz)

6.75 – 6.80 Doublet (d) 2H
Ar-H (ortho to

OEt)

J ≈ 8.8 Hz

(AA'BB' system)

6.52 – 6.58 Doublet (d) 2H
Ar-H (ortho to

NH)
J ≈ 8.8 Hz

3.95 Quartet (q) 2H O-CH₂-CH₃ J = 7.0 Hz

3.35 Multiplet (m) 1H N-CH-(CH₃)
Sextet-like;

Chiral center

3.10 Broad s 1H NH
Exchangeable

with D₂O

1.55, 1.45 Multiplet (m) 2H CH-CH₂-CH₃
Diastereotopic

protons

1.36 Triplet (t) 3H O-CH₂-CH₃ J = 7.0 Hz

1.15 Doublet (d) 3H CH-CH₃ J = 6.4 Hz

0.92 Triplet (t) 3H CH₂-CH₃ (butyl) J = 7.4 Hz

¹³C NMR (Carbon) Data
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Shift (δ, ppm) Carbon Type Assignment

151.5 Quaternary (C) Ar-C4 (attached to Oxygen)

141.8 Quaternary (C) Ar-C1 (attached to Nitrogen)

115.8 Methine (CH) Ar-C3/C5 (ortho to OEt)

114.5 Methine (CH) Ar-C2/C6 (ortho to NH)

64.2 Methylene (CH₂) O-CH₂-CH₃

52.5 Methine (CH) N-CH-(sec-butyl)

29.8 Methylene (CH₂) CH-CH₂-CH₃

20.1 Methyl (CH₃) CH-CH₃

15.0 Methyl (CH₃) O-CH₂-CH₃

10.5 Methyl (CH₃) Butyl terminal CH₃

Experimental Protocol: Synthesis & Isolation
To generate this compound for reference standard purposes, the following Reductive Amination

protocol is recommended. This method avoids over-alkylation (quaternary salt formation).

Reagents:

4-Ethoxyaniline (1.0 eq)[2][4][5][6][7][8]

2-Butanone (1.2 eq)

Sodium Triacetoxyborohydride (STAB) (1.4 eq)

Acetic Acid (catalytic)

Dichloromethane (DCM) or 1,2-Dichloroethane (DCE)

Step-by-Step Workflow:
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Imine Formation: Dissolve 4-ethoxyaniline in DCE. Add 2-butanone and a catalytic amount of

acetic acid. Stir at room temperature for 30 minutes.

Reduction: Cool the mixture to 0°C. Add Sodium Triacetoxyborohydride portion-wise over 15

minutes.

Reaction: Allow to warm to room temperature and stir for 4-12 hours. Monitor by TLC (Mobile

phase: 20% Ethyl Acetate in Hexane).

Quench: Quench with saturated aqueous NaHCO₃.

Extraction: Extract the organic layer with DCM (3x). Wash combined organics with brine.

Purification: Dry over Na₂SO₄, concentrate in vacuo. Purify via flash column chromatography

(Silica gel; Gradient: Hexane → 10% EtOAc/Hexane).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 8 / 9 Tech Support

https://chemistry.mdma.ch/hiveboard/picproxie_docs/000531624-AdvancedSynthesisAndCatalysis_Vol_344_Issue_10_p_1.pdf
https://www.nbinno.com/article/dye-intermediates/navigating-the-chemical-landscape-properties-and-handling-of-4-ethoxyaniline-fi
https://www.rsc.org/suppdata/ra/c4/c4ra13577f/c4ra13577f1.pdf
https://pubchem.ncbi.nlm.nih.gov/compound/4-Ethoxyaniline
https://patents.google.com/patent/EP0753507A1/en
https://patents.google.com/patent/EP0753507A1/en
https://sielc.com/4-ethoxyaniline
https://cymitquimica.com/cas/156-43-4/
https://www.bnmv.ac.in/images/uploads/SEM%20V%20(H)%20SPECTROSCOPIC%20ANALYSIS%20OF%20ORGANIC%20COMPOUNDS_compressed.pdf
https://www.benchchem.com/product/b13259434/docs#technical-guide-spectroscopic-profiling-of-n-butan-2-yl-4-ethoxyaniline
https://www.benchchem.com/product/b13259434/docs#technical-guide-spectroscopic-profiling-of-n-butan-2-yl-4-ethoxyaniline
https://www.benchchem.com/product/b13259434/docs#technical-guide-spectroscopic-profiling-of-n-butan-2-yl-4-ethoxyaniline
https://www.benchchem.com/product/b13259434/docs#technical-guide-spectroscopic-profiling-of-n-butan-2-yl-4-ethoxyaniline
https://www.benchchem.com/product/b13259434?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13259434?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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